(3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid
(3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid
Brand Name:
Vulcanchem
CAS No.:
108266-90-6
VCID:
VC0033423
InChI:
InChI=1S/C24H40O5/c1-13(19(26)12-21(28)29)16-4-5-17-22-18(7-9-24(16,17)3)23(2)8-6-15(25)10-14(23)11-20(22)27/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15+,16+,17-,18-,19?,20-,22-,23-,24+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)C(CC(=O)O)O
Molecular Formula:
C24H40O5
Molecular Weight:
408.6 g/mol
(3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid
CAS No.: 108266-90-6
Reference Standards
VCID: VC0033423
Molecular Formula: C24H40O5
Molecular Weight: 408.6 g/mol
| CAS No. | 108266-90-6 |
|---|---|
| Product Name | (3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid |
| Molecular Formula | C24H40O5 |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | (4S)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-3-hydroxypentanoic acid |
| Standard InChI | InChI=1S/C24H40O5/c1-13(19(26)12-21(28)29)16-4-5-17-22-18(7-9-24(16,17)3)23(2)8-6-15(25)10-14(23)11-20(22)27/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15+,16+,17-,18-,19?,20-,22-,23-,24+/m0/s1 |
| Standard InChIKey | IPSHXEXQGICLQN-UPFZGEOISA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C)C(CC(=O)O)O |
| SMILES | CC(C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)C(CC(=O)O)O |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)C(CC(=O)O)O |
| PubChem Compound | 5284003 |
| Last Modified | Nov 11 2021 |
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